Cas no 941973-98-4 (N-cyclopentyl-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide)

• Product Name: N-cyclopentyl-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide
• CAS No: 941973-98-4
• MF: C₂₀H₂₃FN₂O₃
• MW: 358.406628847122
• CID: 6563730
• Update Time: 2025-07-02

N-cyclopentyl-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide
• 1(4H)-Pyridineacetamide, N-cyclopentyl-5-[(2-fluorophenyl)methoxy]-2-methyl-4-oxo-

• Inchi： 1S/C20H23FN2O3/c1-14-10-18(24)19(26-13-15-6-2-5-9-17(15)21)11-23(14)12-20(25)22-16-7-3-4-8-16/h2,5-6,9-11,16H,3-4,7-8,12-13H2,1H3,(H,22,25)
• InChI Key： PHDNDTMKGGDESK-UHFFFAOYSA-N
• SMILES： C1(C)N(CC(NC2CCCC2)=O)C=C(OCC2=CC=CC=C2F)C(=O)C=1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 579.5±50.0 °C(Predicted)
• pka: 14.59±0.20(Predicted)

Additional information on N-cyclopentyl-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide

Recent Advances in the Study of N-cyclopentyl-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide (CAS: 941973-98-4)

The compound N-cyclopentyl-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide (CAS: 941973-98-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-cyclopentyl-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to modify the compound's structure and improve its pharmacokinetic profile. These efforts have yielded promising results, with several derivatives demonstrating enhanced stability and target specificity in preclinical models.

Pharmacological evaluations of N-cyclopentyl-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide have revealed its potential as a modulator of key biological pathways. Specifically, the compound has shown activity against certain enzyme targets implicated in inflammatory and neoplastic diseases. In vitro and in vivo studies have demonstrated its ability to inhibit specific kinases and receptors, suggesting its utility in the treatment of conditions such as rheumatoid arthritis and certain cancers. These findings are supported by robust experimental data, including enzyme inhibition assays and animal model studies.

Mechanistic studies have further elucidated the interaction of N-cyclopentyl-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide with its molecular targets. X-ray crystallography and molecular docking simulations have provided insights into the binding modes and structural determinants of activity. These studies highlight the compound's ability to form critical hydrogen bonds and hydrophobic interactions with active site residues, thereby stabilizing its binding and enhancing inhibitory potency. Such detailed mechanistic understanding is crucial for the rational design of next-generation analogs with improved therapeutic profiles.

In addition to its primary pharmacological activities, recent research has explored the potential of N-cyclopentyl-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide in combination therapies. Synergistic effects have been observed when the compound is co-administered with established drugs, suggesting its potential to enhance therapeutic outcomes in complex disease settings. These findings are particularly relevant in the context of drug resistance and multi-targeted treatment strategies.

Despite these promising developments, challenges remain in the clinical translation of N-cyclopentyl-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide. Issues such as metabolic stability, toxicity profiles, and formulation optimization require further investigation. Ongoing studies are addressing these aspects, with a focus on improving the compound's safety and efficacy in human trials. The integration of advanced drug delivery systems and nanotechnology-based approaches is also being explored to overcome these hurdles.

In conclusion, N-cyclopentyl-2-{5-(2-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide (CAS: 941973-98-4) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural and pharmacological properties, coupled with recent advancements in synthetic and mechanistic studies, underscore its potential as a therapeutic agent. Continued research efforts are expected to pave the way for its eventual clinical application, offering new treatment options for a range of diseases.